Cas no 3181-47-3 (3,9-Diazabicyclo[3.3.1]nonan-7-ol,9-methyl-)

• Product Name: 3,9-Diazabicyclo[3.3.1]nonan-7-ol,9-methyl-
• CAS No: 3181-47-3
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• CID: 295042
• PubChem ID: 53436004
• Update Time: 2025-04-19

3,9-Diazabicyclo[3.3.1]nonan-7-ol,9-methyl- Chemical and Physical Properties

Names and Identifiers

• 3,9-Diazabicyclo[3.3.1]nonan-7-ol,9-methyl-
• 3,3,6,6-TETRAMETHYLPIPERAZIN-2-ONE
• 9-methyl-3,9-diazabicyclo[3.3.1]nonan-6-ol
• 3,9-Diazabicyclo[3.3.1]nonan-7-ol,9-methyl-(7CI,8CI)
• DTXSID70700843
• 3181-47-3

• Inchi： 1S/C8H16N2O/c1-10-6-2-3-8(11)7(10)5-9-4-6/h6-9,11H,2-5H2,1H3
• InChI Key： CMUYDLJUIFVDJB-UHFFFAOYSA-N
• SMILES： OC1CCC2CNCC1N2C

Computed Properties

• Exact Mass: 156.126263138g/mol
• Monoisotopic Mass: 156.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 35.5Ų